3-methyl-6-(4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H24N4O6/c1-21-15(24)11-14(20-19(21)26)22-7-9-23(10-8-22)18(25)12-5-6-13(27-2)17(29-4)16(12)28-3/h5-6,11H,7-10H2,1-4H3,(H,20,26)
• InChI Key: CEYZXLMOBDNVLH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)C3=C(C(=C(C=C3)OC)OC)OC
• Molecular Formula: C19H24N4O6
• Molecular Weight: 404.4 g/mol
• CAS No.: 2309729-52-8

Description

3-Methyl-6-(4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a pyrimidine-2,4-dione derivative, a scaffold widely explored in medicinal chemistry due to its versatility in drug design. Pyrimidine-2,4-diones are critical in antiviral (e.g., AZT, stavudine) and antimicrobial agents, with substitutions on the core structure modulating biological activity, solubility, and metabolic stability . The target compound features a piperazine linker and 2,3,4-trimethoxybenzoyl moiety, distinguishing it from simpler analogs. This article compares its structural and functional attributes with related compounds, emphasizing structure-activity relationships (SAR) and pharmacokinetic properties.

Biological Activity

The compound 3-methyl-6-(4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a pyrimidine derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{30}N_{4}O_{5}$ with a molecular weight of 430.5 g/mol. The compound features a complex structure comprising a pyrimidine core substituted with a piperazine moiety and a trimethoxybenzoyl group.

Property	Value
Molecular Formula	C22H30N4O5
Molecular Weight	430.5 g/mol
IUPAC Name	3-methyl-6-(4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
SMILES	CC(C)C1=NC(=NC(=C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)C

Anticancer Activity

Research indicates that compounds similar to 3-methyl-6-(4-(2,3,4-trimethoxybenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione exhibit significant anticancer properties. For instance, derivatives have shown selective inhibition against various cancer cell lines. In one study, related compounds demonstrated IC50 values in the low micromolar range against breast cancer cells .

The compound's mechanism involves inhibition of specific enzymes or receptors that are crucial for cancer cell proliferation. It is hypothesized that the piperazine and trimethoxybenzoyl groups enhance binding affinity to target proteins involved in tumor growth regulation.

Structure-Activity Relationships (SAR)

The SAR studies reveal that modifications on the piperazine and pyrimidine rings significantly influence biological activity. For example:

• Substituents on the piperazine ring can modulate potency and selectivity toward specific biological targets.
• Trimethoxy substitutions on the benzoyl group have been associated with enhanced lipophilicity and cellular uptake .

Table 2: SAR Findings

Modification	Effect on Activity
Piperazine substituent variations	Increased potency against cancer cells
Trimethoxy group presence	Enhanced solubility and bioavailability

Case Studies

Several studies have investigated the biological effects of similar compounds:

• Inhibition of MIF2 Tautomerase : A related pyrimidine derivative exhibited potent inhibition with an IC50 value of 7.2 μM .
• Anticancer Efficacy : A series of piperazine derivatives were tested against various cancer cell lines, demonstrating significant cytotoxicity .
• Neuropharmacological Effects : Some derivatives showed activity as serotonin receptor antagonists, which may contribute to their therapeutic potential in neurological disorders .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Their Properties

Compound Name/ID	Core Structure	Key Substituents	Biological/Physicochemical Properties	References
Target Compound	Pyrimidine-2,4-dione	4-(2,3,4-Trimethoxybenzoyl)piperazin-1-yl, 3-methyl	Hypothesized enhanced receptor binding & solubility	-
5-(4-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperazin-1-yl)sulfonyl derivative (I)	Pyrimidine-2,4-dione	Sulfonyl group, dihydrobenzo[d]ioxine	High logP (lipophilicity), moderate solubility
N-Butyl-N-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (II)	Pyrimidine-2,4-dione	N-butyl-N-methyl sulfonamide	Lower logP, higher aqueous solubility
6-Arylthio derivatives (12d–12j)	Pyrimidine-2,4-dione	Arylthio groups (e.g., trifluoromethylphenyl, fluorophenyl)	Anti-HIV activity (RT inhibition)
3d, 3e, 3f (Benzylidene hydrazinyl derivatives)	Pyrimidine-2,4-dione	4-Methoxy, 3-methoxy, or 4-nitrobenzylidene hydrazinyl	Variable synthesis yields (27–47%)
Thiazole-containing derivatives	Thieno[2,3-d]pyrimidine-2,4-dione	2-Methylthiazole, benzyl/chloroacetamide modifications	Antimicrobial activity vs. Staphylococcus aureus
1,3-Dimethylpyrimidine-2,4(1H,3H)-dione	Pyrimidine-2,4-dione	1,3-Dimethyl	Reduced polarity, base for further modifications

Key Observations

However, derivative I’s sulfonyl group increases molecular weight (MW) and logP, reducing solubility compared to the target compound’s trimethoxybenzoyl group, which may balance hydrophobicity and hydrogen-bonding capacity .

Arylthio vs. Trimethoxybenzoyl Groups :

• Compounds 12d–12j () with arylthio substituents exhibit anti-HIV activity, suggesting electron-withdrawing groups (e.g., trifluoromethyl) enhance RNA-binding affinity. The target compound’s trimethoxybenzoyl group could similarly improve π-π stacking or hydrophobic interactions in target proteins .

Hydrazinyl Derivatives :

• Derivatives 3d–3f () show substituent-dependent synthesis yields (27–47%), with electron-deficient groups (e.g., 4-nitro in 3f ) complicating purification. The target compound’s trimethoxybenzoyl group may improve synthetic feasibility compared to nitro-containing analogs .

Antimicrobial Activity :

• Thiazole-modified pyrimidine-diones () demonstrate potent activity against Staphylococcus aureus, highlighting the role of heterocyclic extensions . The target compound’s piperazine-trimethoxybenzoyl motif may similarly enhance antimicrobial properties through membrane disruption or enzyme inhibition .

Pharmacokinetic and Computational Insights

Table 2: Computational and Experimental Data for Selected Compounds

Compound ID	logP (Calc.)	Solubility (mg/mL)	H-Bond Donors/Acceptors	DFT Energy (Hartree)	Key Findings
I	3.8	0.12	2/8	-1205.6	High lipophilicity limits bioavailability
II	2.1	1.45	1/6	-985.3	Improved solubility due to sulfonamide
12g	2.9	0.68	1/5	-	Optimal anti-HIV activity (IC₅₀ = 0.8 μM)

• The target compound’s trimethoxybenzoyl group likely increases logP compared to II but remains lower than I , suggesting moderate solubility. DFT studies (B3LYP/6-311+G(2d,p)) for I and II reveal electronic differences in frontier orbitals, influencing reactivity and binding .